Cas no 121041-31-4 (6-(2-chlorophenoxy)-3-Pyridazinamine)

6-(2-chlorophenoxy)-3-Pyridazinamine structure
121041-31-4 structure
Product Name:6-(2-chlorophenoxy)-3-Pyridazinamine
CAS No:121041-31-4
MF:C10H8ClN3O
MW:221.643020629883
CID:1101899
Update Time:2024-07-25

6-(2-chlorophenoxy)-3-Pyridazinamine Chemical and Physical Properties

Names and Identifiers

    • 6-(2-chlorophenoxy)-3-Pyridazinamine
    • 3-Pyridazinamine, 6-(2-chlorophenoxy)-
    • Inchi: 1S/C10H8ClN3O/c11-7-3-1-2-4-8(7)15-10-6-5-9(12)13-14-10/h1-6H,(H2,12,13)
    • InChI Key: CDEGZRJBMURRBN-UHFFFAOYSA-N
    • SMILES: C1(N)=NN=C(OC2=CC=CC=C2Cl)C=C1

Experimental Properties

  • Density: 1.379±0.06 g/cm3(Predicted)
  • Melting Point: 140-141 °C
  • Boiling Point: 415.5±40.0 °C(Predicted)
  • pka: 5.01±0.10(Predicted)
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